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Compound of Interest

Compound Name: L-Tryptophan-1-13C

Cat. No.: B1469580 Get Quote

This technical guide provides a detailed methodology for calculating the molecular weight of L-

Tryptophan isotopically labeled with Carbon-13 at a single position. This information is critical

for researchers and professionals in drug development and various scientific fields where

isotopic labeling is utilized for metabolic tracking, structural analysis, and quantitative

proteomics.

Foundational Data: L-Tryptophan and Carbon
Isotopes
L-Tryptophan is an essential amino acid with the standard molecular formula C₁₁H₁₂N₂O₂[1][2]

[3][4][5]. The naturally occurring molecular weight of L-Tryptophan is approximately 204.23

g/mol . This value is an average based on the natural abundance of the constituent isotopes of

each element.

Carbon exists primarily as two stable isotopes: Carbon-12 (¹²C) and Carbon-13 (¹³C). Carbon-

12 is the more abundant isotope. The atomic mass of the Carbon-13 isotope is approximately

13.003354835 Da. Isotopic labeling involves the substitution of a more abundant isotope with a

less abundant one, in this case, replacing a ¹²C atom with a ¹³C atom.

Methodology: Calculation of Molecular Weight
The calculation of the molecular weight for L-Tryptophan-1-¹³C requires a precise summation of

the atomic masses of its constituent atoms, accounting for the single isotopic substitution.
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Experimental Protocol: Molecular Weight Calculation

Establish the Molecular Formula: The molecular formula for standard L-Tryptophan is

C₁₁H₁₂N₂O₂. For L-Tryptophan-1-¹³C, the formula is represented as [¹³C]C₁₀H₁₂N₂O₂ to

denote the presence of one Carbon-13 atom and ten Carbon-12 atoms.

Summation of Atomic Weights: The molecular weight is calculated by summing the atomic

weights of all atoms in the isotopically labeled molecule. The standard atomic weights for the

other elements are:

Hydrogen (H): ~1.008 Da

Nitrogen (N): ~14.007 Da

Oxygen (O): ~15.999 Da

Carbon-12 (¹²C): ~12.000 Da

Carbon-13 (¹³C): ~13.00335 Da

Calculation:

Mass of 10 Carbon-12 atoms = 10 * 12.000 Da = 120.000 Da

Mass of 1 Carbon-13 atom = 1 * 13.00335 Da = 13.00335 Da

Mass of 12 Hydrogen atoms = 12 * 1.008 Da = 12.096 Da

Mass of 2 Nitrogen atoms = 2 * 14.007 Da = 28.014 Da

Mass of 2 Oxygen atoms = 2 * 15.999 Da = 31.998 Da

Total Molecular Weight = 120.000 + 13.00335 + 12.096 + 28.014 + 31.998 = 205.21135

Da

This calculated value represents the monoisotopic mass of L-Tryptophan-1-¹³C.

Data Summary
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The quantitative data is summarized in the table below for clear comparison.

Compound
Molecular
Formula

Isotopic
Composition

Molecular
Weight ( g/mol
)

Monoisotopic
Mass (Da)

L-Tryptophan C₁₁H₁₂N₂O₂
Natural

Abundance
204.23 204.089878

L-Tryptophan-1-

¹³C
[¹³C]C₁₀H₁₂N₂O₂ One ¹³C Atom Not Applicable 205.21135

Logical Workflow for Molecular Weight
Determination
The process of determining the molecular weight of an isotopically labeled compound follows a

clear logical progression.
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Identify Base Molecule:
L-Tryptophan

Determine Standard Molecular Formula:
C11H12N2O2

Identify Isotopic Label:
Carbon-13 (13C)

Define Labeled Molecular Formula:
[13C]C10H12N2O2

Obtain Atomic Weights of Constituent Isotopes:
C-12, C-13, H, N, O

Calculate Total Molecular Weight:
Sum of Atomic Weights

Result:
Molecular Weight of L-Tryptophan-1-13C

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of L-Tryptophan-1-¹³C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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